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Compound of Interest

Copper Il nitrate
Compound Name: )
hemipentahydrate

Cat. No.: B102555

An In-depth Technical Guide to Copper(ll) Nitrate Hemipentahydrate
Chemical Formula: Cu(NO3s)2 - 2.5H20

This technical guide provides a comprehensive overview of copper(ll) nitrate
hemipentahydrate, a versatile inorganic compound with significant applications in research and
industry. This document is intended for researchers, scientists, and professionals in drug
development and other scientific fields, offering detailed information on its properties,
synthesis, and key applications.

Physicochemical Properties

Copper(ll) nitrate hemipentahydrate is a blue crystalline solid that is highly soluble in water and
ethanol.[1][2] It is known for its hygroscopic nature, readily absorbing moisture from the air.[2]

Quantitative Data Summary

The following tables summarize key quantitative data for copper(ll) nitrate hemipentahydrate.

Table 1: General and Physical Properties
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Property Value Reference(s)
Molecular Weight 232.59 g/mol [2][3]
Appearance Blue crystalline solid [2][3]

Density 2.32 g/cm3 [3]

Melting Point ~115°C [1]

Boiling Point 170 °C (decomposes) [3]

Solubility SqubIe.in water, ethanol, and o

ammonia

Table 2: Crystallographic Data

Parameter Value Reference(s)
Crystal System Monoclinic [4]
Space Group 12/c [5]
a 16.455(3) A [5]
b 4.9384 A [4]
c 15.962(3) A [5]
B 93.764° [4]
\% 1295.00 A3 [5]
z 8 [5]

Table 3: Magnetic Properties
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Property Value Reference(s)
Magnetic Susceptibility (x) Antiferromagnetic behavior [51[6]

g-factor (along b-axis) 2.35 [7]

Exchange Integral (J) -5.14 k [7]

Experimental Protocols
Synthesis of Copper(ll) Nitrate Hemipentahydrate

A common method for the synthesis of hydrated copper(ll) nitrate involves the reaction of
copper metal or copper(ll) oxide with nitric acid.[8]

Protocol:

To a flask, add a measured amount of 65% nitric acid.[4]

e Slowly add small portions of copper(ll) oxide, hydroxide, or hydroxycarbonate with
continuous stirring until the copper compound is completely dissolved.[4]

« If using a carbonate, continue addition until the effervescence of carbon dioxide ceases.[4]
» Once the reaction is complete, filter the resulting solution to remove any unreacted solids.[4]

e The clear blue solution can then be used for crystal growth. For obtaining crystals of the
hemipentahydrate, slow evaporation of the aqueous solution is recommended.[4]

Caution: The reaction of copper with nitric acid produces toxic nitrogen dioxide gas and should
be performed in a well-ventilated fume hood.[9]

Catalytic Oxidative Coupling of 2,6-Dimethylphenol

Copper(ll) nitrate hemipentahydrate is an effective catalyst for the oxidative coupling of 2,6-
dimethylphenol to produce polyphenylene ether (PPE), a high-performance thermoplastic.[1]

General Protocol:
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» A copper(ll) complex is typically formed in situ or pre-synthesized. For instance, tris(3,5-
dimethylpyrazole)copper(ll) nitrate has been shown to be an effective catalyst.[10]

» The catalyst is dissolved in a suitable solvent.
e 2,6-dimethylphenol is added to the reaction mixture.

e An oxidizing agent, such as hydrogen peroxide or air/oxygen, is introduced to initiate the
polymerization.[10]

e The reaction is allowed to proceed at a controlled temperature, often room temperature.[10]

The resulting polymer (polyphenylene ether) can be isolated and purified.

The reaction involves the formation of a phenoxy radical, which then undergoes C-O or C-C
coupling. The selectivity towards PPE (C-O coupling) versus the diphenoquinone (C-C
coupling) by-product can be influenced by the choice of ligands on the copper catalyst and the
reaction conditions.[10]

Mandatory Visualizations
Thermal Decomposition Workflow of Copper(ll) Nitrate
Hemipentahydrate

The thermal decomposition of copper(ll) nitrate hydrates is a multi-step process. Initially, the
water of hydration is lost, followed by the decomposition of the anhydrous salt to form
copper(ll) oxide, nitrogen dioxide, and oxygen.[8][9]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.researchgate.net/publication/257557544_Tris35-dimethylpyrazolecopperII_nitrate_As_an_oxidation_catalyst
https://www.researchgate.net/publication/257557544_Tris35-dimethylpyrazolecopperII_nitrate_As_an_oxidation_catalyst
https://www.researchgate.net/publication/257557544_Tris35-dimethylpyrazolecopperII_nitrate_As_an_oxidation_catalyst
https://www.researchgate.net/publication/257557544_Tris35-dimethylpyrazolecopperII_nitrate_As_an_oxidation_catalyst
https://en.wikipedia.org/wiki/Copper(II)_nitrate
https://www.sciencemadness.org/smwiki/index.php/Copper(II)_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

CuO
Cu(NOs3)2:2.5H20 (Black Solid)

(Blue Solid)

—+
4NO2(g) + O2(g)

~80 °C
Dehydration & Formation of Basic Copper Nitrate
Cuz2(NO3)(OH)s

Further Heating

>180 °C
Decomposition

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Copper(ll) nitrate hemipentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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